Cas no 845879-12-1 (3-HYDROXY-5-ISOPROPYLTHIO-1,2,4-THIADIAZOLE)

• Product Name: 3-HYDROXY-5-ISOPROPYLTHIO-1,2,4-THIADIAZOLE
• CAS No: 845879-12-1
• MF: C₅H₈N₂OS₂
• MW: 176.2622
• CID: 3030549
• Update Time: 2023-03-21

3-HYDROXY-5-ISOPROPYLTHIO-1,2,4-THIADIAZOLE Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXY-5-ISOPROPYLTHIO-1,2,4-THIADIAZOLE
• 5-propan-2-ylsulfanyl-1,2,4-thiadiazol-3-one
• 1,2,4-Thiadiazol-3(2H)-one, 5-[(1-methylethyl)thio]-
• 5-(Isopropylthio)-1,2,4-thiadiazol-3(2H)-one

• Inchi： InChI=1S/C5H8N2OS2/c1-3(2)9-5-6-4(8)7-10-5/h3H,1-2H3,(H,7,8)
• InChI Key： ITMMELVAIIHPEK-UHFFFAOYSA-N
• SMILES： CC(C)SC1=NC(=O)NS1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2